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Compound of Interest

Compound Name: 4-Ethyl-5-methylnonane

Cat. No.: B14066610

Introduction

4-Ethyl-5-methylnonane is a saturated branched-chain alkane with the chemical formula
C12H26.[1][2][3][4] As a member of the alkane family, it is a nonpolar organic compound. This
guide provides a summary of its known chemical and physical properties. It is important to note
that, based on available scientific literature, 4-Ethyl-5-methylnonane does not have a
noteworthy history of discovery, nor is it known to be involved in biological signaling pathways
or drug development. Therefore, sections on these topics and related visualizations cannot be
provided.

Chemical and Physical Properties

The fundamental properties of 4-Ethyl-5-methylnonane are summarized below. This data is
compiled from various chemical databases and spectral information.

Table 1: Chemical Identifiers and Molecular Properties

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b14066610?utm_src=pdf-interest
https://www.benchchem.com/product/b14066610?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/4-ethyl-5-methylnonane-dic3660551.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethyl-5-methylnonane
https://www.lookchem.com/404.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=1632-71-9
https://www.benchchem.com/product/b14066610?utm_src=pdf-body
https://www.benchchem.com/product/b14066610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14066610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
IUPAC Name 4-ethyl-5-methylnonane [2]
CAS Number 1632-71-9 [11[2][3][4]
Molecular Formula C12H26 [1112]131[4]
Molecular Weight 170.33 g/mol [2][5]
Canonical SMILES CCcCcc(c)c(ceyecece [2]
InChl=1S/C12H26/c1-5-8-10-
InChl 11(4)12(7-3)9-6-2/h11-12H,5-  [2][4]
10H2,1-4H3
HKUUNAOHRKAJIY-
InChlKey [2][4]
UHFFFAOYSA-N
Table 2: Computed Physical Properties
Property Value Source
XLogP3-AA 6.1 [11[2]
Boiling Point (estimate) 198°C [6]

Density (estimate)

0.7620 g/cm3

[6]

Refractive Index (estimate) 1.4265 [6]
Melting Point (estimate) -50.8°C [6]
Rotatable Bond Count 7 [1]
Complexity 86 [1]
Topological Polar Surface Area 0 A2 [11[2]

Experimental Data

Experimental data for 4-Ethyl-5-methylnonane is limited but includes gas chromatography

and spectral information.
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Table 3: Experimental Properties

Property Value Source

Kovats Retention Index

1118 [2]
(Standard non-polar)
Kovats Retention Index (Semi-

1114, 1106 [2]
standard non-polar)
Kovats Retention Index

1112 [2]

(Standard polar)

Synthesis and Experimental Protocols

Detailed, step-by-step experimental protocols for the specific synthesis of 4-Ethyl-5-
methylnonane are not readily available in the surveyed literature. However, general synthetic
routes for branched alkanes can be applied. One potential precursor mentioned for its
synthesis is 1-hexene (592-41-6).[1] General methods for synthesizing branched alkanes
include:

o Grignard Reactions: Coupling of alkyl halides with magnesium to form an organomagnesium
compound, which can then react with another alkyl halide.

e Wurtz Reaction: Reductive coupling of two alkyl halides with sodium metal.
o Catalytic Reforming: Isomerization of straight-chain alkanes.

Without specific literature detailing the synthesis of 4-Ethyl-5-methylnonane, a generalized
workflow for a hypothetical Grignard synthesis is presented below.
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Alkyl Halide 1 w/ Ether
(e.g., 1-bromobutane)

Grignard Reagent
(e.g., Butylmagnesium bromide)

Magnesium (Mg)

Purification
(e.g., Distillation)

Purified Product

Coupling Reaction 4-Ethyl-5-methylnonane

Alkyl Halide 2
(e.g., 2-bromo-3-methylheptane)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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